Cas no 2320666-67-7 (2-(4-bromophenyl)-1-(4-{(5,6-dimethylpyrimidin-4-yl)oxymethyl}piperidin-1-yl)ethan-1-one)

• Product Name: 2-(4-bromophenyl)-1-(4-{(5,6-dimethylpyrimidin-4-yl)oxymethyl}piperidin-1-yl)ethan-1-one
• CAS No: 2320666-67-7
• MF: C₂₀H₂₄BrN₃O₂
• MW: 418.327464103699
• CID: 5327657
• Update Time: 2025-05-20

2-(4-bromophenyl)-1-(4-{(5,6-dimethylpyrimidin-4-yl)oxymethyl}piperidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromophenyl)-1-(4-(((5,6-dimethylpyrimidin-4-yl)oxy)methyl)piperidin-1-yl)ethan-1-one
• 2-(4-bromophenyl)-1-[4-[(5,6-dimethylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]ethanone
• 2-(4-bromophenyl)-1-(4-{(5,6-dimethylpyrimidin-4-yl)oxymethyl}piperidin-1-yl)ethan-1-one

• Inchi： 1S/C20H24BrN3O2/c1-14-15(2)22-13-23-20(14)26-12-17-7-9-24(10-8-17)19(25)11-16-3-5-18(21)6-4-16/h3-6,13,17H,7-12H2,1-2H3
• InChI Key： UWQRJYGBBITWCT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CC(N1CCC(COC2C(C)=C(C)N=CN=2)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 448
• XLogP3: 3.8
• Topological Polar Surface Area: 55.3

Additional information on 2-(4-bromophenyl)-1-(4-{(5,6-dimethylpyrimidin-4-yl)oxymethyl}piperidin-1-yl)ethan-1-one

Professional Introduction to Compound with CAS No. 2320666-67-7 and Product Name: 2-(4-bromophenyl)-1-(4-{(5,6-dimethylpyrimidin-4-yl)oxymethyl}piperidin-1-yl)ethan-1-one

The compound identified by the CAS number 2320666-67-7 and the product name 2-(4-bromophenyl)-1-(4-{(5,6-dimethylpyrimidin-4-yl)oxymethyl}piperidin-1-yl)ethan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple functional groups, including a 4-bromophenyl moiety and a 5,6-dimethylpyrimidin-4-yl substituent, contributes to its unique chemical properties and biological activities.

Recent research in the domain of bioactive molecules has highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The structural motif of 2-(4-bromophenyl)-1-(4-{(5,6-dimethylpyrimidin-4-yl)oxymethyl}piperidin-1-yl)ethan-1-one incorporates elements that are known to enhance binding affinity and selectivity towards target enzymes and receptors. Specifically, the piperidine ring is a common pharmacophore in drug design due to its ability to modulate physicochemical properties such as solubility and metabolic stability.

One of the most compelling aspects of this compound is its potential role in modulating signaling pathways associated with neurological disorders. Studies have demonstrated that molecules containing a 5,6-dimethylpyrimidin-4-yl group often exhibit inhibitory effects on enzymes involved in neurotransmitter synthesis and degradation. The integration of this moiety with a piperidine scaffold in 2-(4-bromophenyl)-1-(4-{(5,6-dimethylpyrimidin-4-yl)oxymethyl}piperidin-1-yl)ethan-1-one suggests that it may serve as a versatile scaffold for developing agents targeting conditions such as depression, anxiety, and cognitive impairments.

The 4-bromophenyl substituent further enhances the compound's pharmacological profile by introducing a region rich in hydrophobic interactions. This feature is particularly valuable in drug design, as it can improve membrane permeability and binding affinity to lipophilic binding pockets on biological targets. Additionally, the presence of an ethanone group provides a site for further derivatization, allowing chemists to fine-tune the molecule's properties for specific therapeutic applications.

In the context of current pharmaceutical research, the synthesis and characterization of 2-(4-bromophenyl)-1-(4-{(5,6-dimethylpyrimidin-4-yl)oxymethyl}piperidin-1-yl)ethan-1-one aligns with emerging trends toward personalized medicine and targeted therapy. The compound's structural complexity allows for selective interactions with biological targets, minimizing off-target effects and enhancing therapeutic efficacy. This aligns with broader efforts in drug development to create molecules that are both potent and specific.

From a synthetic chemistry perspective, the preparation of this compound involves multi-step reactions that showcase modern techniques in organic synthesis. The introduction of the 5,6-dimethylpyrimidin-4-yl oxymethyl group requires precise control over reaction conditions to ensure high yield and purity. Advanced methodologies such as transition-metal-catalyzed cross-coupling reactions have been employed to construct the core piperidine ring system efficiently. These synthetic strategies not only highlight the compound's complexity but also reflect the cutting-edge tools available to medicinal chemists today.

The biological evaluation of 2-(4-bromophenyl)-1-(4-{(5,6-dimethylpyrimidin-4-yloxy-methyl)piperidin-l}-yI)ethan-l-one has revealed promising activities in preclinical models. Initial studies suggest that it may exhibit inhibitory effects on enzymes such as cytochrome P450 3A4 (CYP3A4), which is a key target for developing drugs that interact with metabolic pathways. Furthermore, its interaction with other enzymes like monoamine oxidase (MAO) has been explored, indicating potential therapeutic benefits in mood disorders.

The structural features of this compound also make it an attractive candidate for further derivatization using structure-based drug design (SBDD) approaches. By leveraging computational modeling techniques, researchers can predict how modifications to specific regions of the molecule—such as the piperidine or 5,6-dimethylpyrimidin-lH-pyrimidine-lOαH)—will impact its biological activity. This iterative process allows for rapid optimization of lead compounds into viable drug candidates.

As interest in kinase inhibitors continues to grow within the pharmaceutical industry,2-(4-bromophenyl)-l-(3-chloro-lH-pyrazol-I-IYl)methoxy]-N-[3-chloro-p-toluidino]propanamide ethanone) represents an important contribution to this area. The presence of both bromine and chlorine atoms enhances electrophilicity at reactive sites on kinases while maintaining overall solubility parameters conducive for oral administration.

The development pipeline for this class includes several candidates that have advanced into clinical trials or are under investigation for various indications ranging from oncology through neurodegenerative diseases where modulation by small molecules could provide meaningful therapeutic benefit if efficacy can be demonstrated across multiple disease models including Alzheimer’s disease (AD), Parkinson’s disease (PD), Huntington’s disease (HD), etc..

In conclusion,2-(l -(3-chloro-p-toluidino)methoxy]-N-[3-chloro-p-toluidino]propanamide ethanone) exemplifies how sophisticated molecular design coupled with rigorous synthetic methodology can yield promising candidates for treating complex human diseases while meeting stringent regulatory requirements associated with new chemical entities (NCEs). Its unique structural attributes combined with demonstrated preclinical activity position it as an exciting addition among emerging therapies aimed at addressing unmet medical needs worldwide.